5-Hydroxy-7-acetoxyflavone

Specification

• Molecular Formula: C17H12O5
• Molecular Weight: 296.27 g/mol
• IUPAC Name: (5-hydroxy-4-oxo-2-phenylchromen-7-yl) acetate
• Standard InChI: InChI=1S/C17H12O5/c1-10(18)21-12-7-13(19)17-14(20)9-15(22-16(17)8-12)11-5-3-2-4-6-11/h2-9,19H,1H3
• Standard InChI Key: WMJRZPKTPVQOMP-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CC(=C2C(=C1)OC(=CC2=O)C3=CC=CC=C3)O
• Canonical SMILES: CC(=O)OC1=CC(=C2C(=C1)OC(=CC2=O)C3=CC=CC=C3)O
• Appearance: Yellow powder

Introduction

Chemical Properties and Structure

Molecular Structure

5-Hydroxy-7-acetoxyflavone would possess the following key structural features:

• Molecular formula: C17H12O5

• A flavone backbone (2-phenylchromen-4-one)

• A hydroxyl (-OH) group at position 5

• An acetoxy (-OCOCH3) group at position 7

This structure differs from 5-Hydroxy-7-methoxyflavone, which has a methoxy (-OCH3) group at position 7 instead of an acetoxy group.

Physicochemical Properties

Based on the properties of related flavonoids, 5-Hydroxy-7-acetoxyflavone would likely exhibit the following characteristics:

Property	Expected Value	Basis for Estimation
Molecular Weight	296.28 g/mol	Calculated from molecular formula
Appearance	Crystalline powder	Similar to related flavonoids
Solubility	Sparingly soluble in water; soluble in organic solvents like DMSO	Based on 5-Hydroxy-7-methoxyflavone properties
LogP	Approximately 3.2-3.5	Estimated based on related flavonoids
Melting Point	Likely 150-170°C	Extrapolated from Tectochrysin (166-168°C)

Comparison with Related Compounds

Structural Comparison with 5-Hydroxy-7-methoxyflavone

5-Hydroxy-7-methoxyflavone (Tectochrysin) is a monohydroxyflavone that is flavone substituted by a hydroxy group at position 5 and a methoxy group at position 7. The primary difference between this compound and 5-Hydroxy-7-acetoxyflavone lies in the functional group at position 7:

• 5-Hydroxy-7-methoxyflavone: -OCH3 (methoxy) group at position 7

• 5-Hydroxy-7-acetoxyflavone: -OCOCH3 (acetoxy) group at position 7

The acetoxy group introduces an additional carbonyl (C=O) functionality, potentially altering hydrogen bonding capabilities, electronic properties, and metabolic stability.

Classification in Flavonoid Taxonomy

Based on classification principles applied to 5-Hydroxy-7-methoxy-6-methylflavone, we can infer that 5-Hydroxy-7-acetoxyflavone would belong to:

• Kingdom: Organic compounds

• Super Class: Phenylpropanoids and polyketides

• Class: Flavonoids

• Sub Class: Acetylated flavonoids

Current Research Status and Synthesis Considerations

Research Gaps

Based on the available search results, there appears to be a significant gap in research specifically addressing 5-Hydroxy-7-acetoxyflavone. Most studies have focused on methoxyflavone derivatives, particularly those derived from Kaempferia parviflora rhizomes.